2'-{[(1-phenylethyl)amino]carbonyl}-2-biphenylcarboxylic acid

• IUPAC Name: 2-[2-(1-phenylethylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C22H19NO3/c1-15(16-9-3-2-4-10-16)23-21(24)19-13-7-5-11-17(19)18-12-6-8-14-20(18)22(25)26/h2-15H,1H3,(H,23,24)(H,25,26)
• InChI Key: DVEKMWVXQDMHNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2C3=CC=CC=C3C(=O)O
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

“2’-{[(1-phenylethyl)amino]carbonyl}-2-biphenylcarboxylic acid” is a complex organic compound. It contains a biphenylcarboxylic acid core, with an amino carbonyl group attached to the phenylethyl side chain.

Synthesis Analysis

The synthesis of such compounds often involves reactions of aldehydes and ketones with amines, forming imine derivatives, also known as Schiff bases. The reaction is acid-catalyzed and reversible, similar to acetal formation. The Mannich reaction, a three-component organic reaction involving the amino alkylation of an acidic proton next to a carbonyl functional group, could also be relevant.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a total of 36 bonds; 21 non-H bonds, 14 multiple bonds, 4 rotatable bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 carboxylic acid (aromatic), 1 secondary amide (aromatic), and 1 hydroxyl group.

Chemical Reactions Analysis

The compound can undergo nucleophilic addition reactions, where nucleophiles may attack either at the carbonyl carbon or at the beta-carbon. The reaction of aldehydes and ketones with ammonia or 1º-amines forms imine derivatives, also known as Schiff bases.

Mechanism of Action

The mechanism of action involves the formation of an iminium ion from the amine and formaldehyde. The compound with the carbonyl functional group will tautomerize to the enol form, after which it attacks the iminium ion.